Cas no 1804893-45-5 (Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate)
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate
-
- Inchi: 1S/C12H12INO3/c1-3-17-12(15)6-9-10(13)4-8(7-14)5-11(9)16-2/h4-5H,3,6H2,1-2H3
- InChI Key: GOJDHGYKGAOXES-UHFFFAOYSA-N
- SMILES: IC1=CC(C#N)=CC(=C1CC(=O)OCC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 2.4
- Topological Polar Surface Area: 59.3
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021858-250mg |
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate |
1804893-45-5 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015021858-500mg |
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate |
1804893-45-5 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015021858-1g |
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate |
1804893-45-5 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate (CAS No. 1804893-45-5): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry
Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate (CAS No. 1804893-45-5) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of a cyano group, an iodine atom, and a methoxy substituent on the phenyl ring, which collectively contribute to its chemical reactivity and biological activity.
The synthesis of Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach is to start with 2-iodo-6-methoxybenzonitrile, which can be synthesized through the iodination of 6-methoxybenzonitrile. The resulting nitrile compound is then subjected to an acylation reaction with ethyl chloroacetate in the presence of a base such as potassium carbonate. This step yields the desired ester product, which can be further purified through recrystallization or column chromatography.
The physical and chemical properties of Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate have been extensively studied. It is a white crystalline solid with a melting point ranging from 110 to 112°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.
In terms of its biological activity, Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate has shown promising results in several areas of medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells. The cyano group and iodine substituent are believed to play crucial roles in enhancing the compound's biological activity by modulating its interaction with target proteins.
Moreover, Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate has been explored for its use in the synthesis of more complex molecules with potential pharmaceutical applications. One notable example is its utilization as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved stability and bioavailability. A study published in Organic Letters (2020) described a novel synthetic route that leverages this compound to construct peptidomimetic scaffolds with enhanced pharmacological properties.
The versatility of Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate extends beyond its direct biological activity. It serves as an important intermediate in the development of new drugs and materials. For example, it can be used as a precursor for the synthesis of functionalized polymers with tunable properties for applications in drug delivery systems and tissue engineering. The iodine substituent provides a convenient handle for further functionalization through coupling reactions, allowing researchers to introduce additional functionalities or linkages to the molecule.
In conclusion, Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate (CAS No. 1804893-45-5) is a valuable compound in the field of medicinal chemistry due to its unique structural features and diverse applications. Its synthesis, physical properties, and biological activity have been well-documented, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing therapeutic strategies and materials science.
1804893-45-5 (Ethyl 4-cyano-2-iodo-6-methoxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)